Cas no 659737-53-8 (1,2-Benzenedimethanol, 4-[[4-(trifluoromethyl)phenyl]methoxy]-)

• Product Name: 1,2-Benzenedimethanol, 4-[[4-(trifluoromethyl)phenyl]methoxy]-
• CAS No: 659737-53-8
• MF: C₁₆H₁₅F₃O₃
• MW: 312.283715486526
• CID: 1694585
• Update Time: 2024-08-30

1,2-Benzenedimethanol, 4-[[4-(trifluoromethyl)phenyl]methoxy]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedimethanol, 4-[[4-(trifluoromethyl)phenyl]methoxy]-

• Inchi： 1S/C16H15F3O3/c17-16(18,19)14-4-1-11(2-5-14)10-22-15-6-3-12(8-20)13(7-15)9-21/h1-7,20-21H,8-10H2
• InChI Key： AVYMPZTVAKRVHS-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=C(OCC2=CC=C(C(F)(F)F)C=C2)C=C1CO

Computed Properties

• Exact Mass: 312.09735

Experimental Properties

• Density: 1.327±0.06 g/cm3(Predicted)
• Boiling Point: 444.1±40.0 °C(Predicted)
• PSA: 49.69
• pka: 14.30±0.10(Predicted)